Cas no 159831-38-6 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester
• CAS No: 159831-38-6
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 835239
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester
• Ethyl 3-cyano-1-ethyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

• Inchi： InChI=1S/C13H13N3O2/c1-3-16-8-10(6-14)11-5-9(7-15-12(11)16)13(17)18-4-2/h5,7-8H,3-4H2,1-2H3
• InChI Key： UTWPOSSSSWNNMG-UHFFFAOYSA-N
• SMILES： CCN1C=C(C#N)C2=C1N=CC(=C2)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4